1-Methyl-2-(4-morpholinyl)ethyl 3-oxobutanoate

• Molecular Formula: C11H19NO4
• Molecular Weight: 229.27 g/mol
• IUPAC Name: 1-morpholin-4-ylpropan-2-yl 3-oxobutanoate
• InChI: InChI=1S/C11H19NO4/c1-9(13)7-11(14)16-10(2)8-12-3-5-15-6-4-12/h10H,3-8H2,1-2H3
• InChI Key: ODLHRVYGVAKRBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCOCC1)OC(=O)CC(=O)C

Description

1-Methyl-2-(4-morpholinyl)ethyl 3-oxobutanoate is a useful research compound. Its molecular formula is C11H19NO4 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.0 g (34.4 mmol) 1-(4-Morpholinyl)-2-propanol and 35 mg (0.34 mmol) triethylamine are dissolved in 40 ml toluene. At 90° C., 3.76 g (44.77 mmol) diketene are added dropwise. The reaction mixture is stirred at 100° C. for one hour. After cooling down to room temperature, the mixture is poured into ice-water. The phases are separated and the water phase is extracted two times with toluene. The combined organic phases are dried over sodium sulfate, the solvent is removed in vacuo and the residue is purified by column chromatography on silica with cyclohexane/ethyl acetate mixtures as eluent.